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Compound of Interest

Compound Name: 5-Hydroxy-5-methylhexanoic acid

Cat. No.: B13225993

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid characterized by a hydroxyl group

and two methyl groups at the C5 position, creating a tertiary alcohol. Its IUPAC name is 5-
hydroxy-5-methylhexanoic acid[1]. This guide provides a comprehensive overview of its

chemical properties, potential synthesis strategies, analytical methodologies, and known

biological context, designed to support research and development activities.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 5-hydroxy-5-methylhexanoic
acid is critical for its application in experimental settings, including reaction setup, purification,

and formulation. The properties listed below are primarily computationally derived from publicly

available chemical databases.
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Property Value Source

Molecular Formula C₇H₁₄O₃ PubChem[1]

Molecular Weight 146.18 g/mol PubChem[1]

IUPAC Name
5-hydroxy-5-methylhexanoic

acid
PubChem[1]

CAS Number 765268-16-4 PubChem[1]

Topological Polar Surface Area 57.5 Å² PubChem[1]

XLogP3 0.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Synthesis and Chemical Reactivity
While specific, peer-reviewed synthesis routes for 5-hydroxy-5-methylhexanoic acid are not

extensively documented, its structure as a γ-hydroxy tertiary carboxylic acid suggests several

plausible synthetic strategies. The choice of a particular route would depend on the desired

scale, purity requirements, and available starting materials.

Conceptual Synthetic Workflow
A logical and common approach for synthesizing γ-hydroxy carboxylic acids involves the use of

lactones or the creation of a carbon-carbon bond via nucleophilic addition to a ketone.
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Grignard-based Approach
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Caption: Conceptual synthetic pathways for 5-hydroxy-5-methylhexanoic acid.

Detailed Experimental Protocol (Hypothetical Grignard
Approach)
This protocol is a representative, non-validated procedure based on standard organic

chemistry principles for the synthesis of tertiary alcohols from esters and Grignard reagents.

Objective: To synthesize 5-hydroxy-5-methylhexanoic acid from ethyl 4-acetylbutanoate.

Materials:

Ethyl 4-acetylbutanoate

Methylmagnesium bromide (3.0 M in diethyl ether)

Anhydrous diethyl ether
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Hydrochloric acid (1 M)

Sodium hydroxide

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with ethyl 4-acetylbutanoate

dissolved in anhydrous diethyl ether under a nitrogen atmosphere. The flask is cooled to 0

°C in an ice bath.

Grignard Addition: Methylmagnesium bromide (2.2 equivalents) is added dropwise via the

dropping funnel to the stirred solution, maintaining the temperature below 5 °C. The reaction

is allowed to stir at 0 °C for 1 hour and then at room temperature for 2 hours.

Quenching: The reaction is carefully quenched by the slow addition of saturated ammonium

chloride solution at 0 °C.

Hydrolysis: The resulting mixture is acidified with 1 M HCl, and then a solution of sodium

hydroxide is added to facilitate the hydrolysis of the ester. The mixture is heated to reflux and

stirred for 4-6 hours until the hydrolysis is complete (monitored by TLC).

Workup and Extraction: After cooling to room temperature, the aqueous layer is acidified with

1 M HCl. The organic layer is separated, and the aqueous layer is extracted three times with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield pure 5-hydroxy-5-methylhexanoic acid.

Analytical Methodologies
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The analysis of 5-hydroxy-5-methylhexanoic acid, a polar and relatively non-volatile

compound, typically requires derivatization for gas chromatography-mass spectrometry (GC-

MS) analysis or can be analyzed directly using liquid chromatography-mass spectrometry (LC-

MS). Nuclear magnetic resonance (NMR) spectroscopy is essential for structural confirmation.

GC-MS Analysis (with Derivatization)
For GC-MS analysis, derivatization is necessary to increase the volatility and thermal stability

of the molecule. A common two-step process involves methoximation of the keto group (if

present in a related analysis) followed by silylation of the hydroxyl and carboxylic acid

groups[2].

Derivatization Protocol:

Drying: A sample containing 5-hydroxy-5-methylhexanoic acid is dried completely under a

stream of nitrogen.

Silylation: The dried residue is dissolved in a silylating agent such as N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and

heated at 70°C for 30-60 minutes to convert the hydroxyl and carboxylic acid groups to their

trimethylsilyl (TMS) ethers and esters, respectively.

Injection: The derivatized sample is then directly injected into the GC-MS.

Illustrative GC-MS Workflow:

Sample containing
5-hydroxy-5-methylhexanoic acid

Solvent Evaporation
(Nitrogen Stream)

Addition of Silylating Agent
(e.g., BSTFA) Heating (70°C) Derivatized Sample

(TMS-ether/ester) GC-MS Injection Separation on GC Column Ionization (e.g., EI) Mass Analysis (MS) Data Interpretation

Click to download full resolution via product page

Caption: General workflow for the GC-MS analysis of 5-hydroxy-5-methylhexanoic acid.

NMR Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural elucidation of

5-hydroxy-5-methylhexanoic acid. The expected chemical shifts and splitting patterns can be
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predicted based on its structure.

Predicted ¹H NMR Resonances (in CDCl₃):

-OH: A broad singlet, chemical shift is concentration-dependent.

-COOH: A broad singlet, typically > 10 ppm.

-CH₂-COOH (C2): A triplet.

-CH₂- (C3): A multiplet.

-CH₂- (C4): A multiplet.

-C(CH₃)₂ (C6 & C7): A singlet integrating to 6 protons.

Biological Relevance and Potential Applications
While direct biological studies on 5-hydroxy-5-methylhexanoic acid are limited, its

classification as a hydroxy fatty acid (HFA) places it within a class of molecules with diverse

and significant biological roles.

Metabolic Intermediates: Short- and medium-chain hydroxy fatty acids can be intermediates

in fatty acid metabolism. For example, 3-hydroxy fatty acids are involved in fatty acid β-

oxidation.

Signaling Molecules: Some HFAs act as signaling molecules in various biological systems.

For instance, certain 3-hydroxy fatty acids can trigger immune responses in plants and may

play a role in microbial interactions[3][4]. In mammals, they have been implicated in

lipotoxicity and can modulate inflammatory pathways[5].

Potential as Biomarkers: The presence and concentration of specific HFAs in biological fluids

can be indicative of certain metabolic states or diseases.

Given its structure, 5-hydroxy-5-methylhexanoic acid could potentially be investigated for

roles in:

Microbial quorum sensing.
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Modulation of inflammatory responses.

As a potential biomarker for metabolic disorders.

Safety and Handling
A specific Safety Data Sheet (SDS) for 5-hydroxy-5-methylhexanoic acid is not readily

available. However, based on the data for structurally similar compounds like 2-methylhexanoic

acid and 5-methylhexanoic acid, it should be handled with care in a laboratory setting[6][7].

General Precautions:

Assume the compound is corrosive and may cause skin and eye burns.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or a chemical fume hood.

Avoid inhalation of any vapors or dust.

In case of contact, flush the affected area with copious amounts of water and seek medical

attention.

References
Panzier, T., et al. (2019). Synthesis of γ-hydroxy-α-(arylmethyl)carboxylic acids from

lactones: pathway to a structural motif derived from lactic acid and amino acid analogs?

PubMed. Available at: [Link]

PubChem. (n.d.). 5-Hydroxy-5-methylhexanoic acid. National Center for Biotechnology

Information. Available at: [Link]

PubChem. (n.d.). 5-Hydroxy-5-methylhexanoate. National Center for Biotechnology

Information. Available at: [Link]

Panzier, T., et al. (2019). Synthesis of γ-hydroxy-α-(arylmethyl)carboxylic acids from

lactones: Pathway to a structural motif derived from lactic acid and amino acid analogs?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13225993/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-hydroxy-5-methylhexanoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA11290&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubmed.ncbi.nlm.nih.gov/30937812/
https://www.benchchem.com/product/b13225993/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-hydroxy-5-methylhexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/18462863
https://pubchem.ncbi.nlm.nih.gov/compound/91899082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13225993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. Available at: [Link]

Sheradsky, T., & Silcoff, E. R. (n.d.). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid

by Intramolecular Cycloaddition. MDPI. Available at: [Link]

Zandbergen, P., et al. (1999). The synthesis of chiral gamma-hydroxy-alpha-beta-

unsaturated compounds from chiral cyanohydrins. Molecules. Available at: [Link]

ASCENION GmbH. (n.d.). Triggering of plant immunity through bacterial hydroxy fatty acid

metabolites. Available at: [Link]

Wibowo, F. R., et al. (n.d.). 1 H NMR spectrum of compound 5. ResearchGate. Available at:

[Link]

Organic Chemistry Portal. (n.d.). γ-Hydroxy carbonyl compound synthesis by C-C coupling.

Available at: [Link]

Madu, U. L., et al. (n.d.). Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-

amoeba Interactions. PMC. Available at: [Link]

Ibdah, J. A. (2018). Role of 3-Hydroxy Fatty Acid-Induced Hepatic Lipotoxicity in Acute Fatty

Liver of Pregnancy. International Journal of Molecular Sciences. Available at: [Link]

St. Jude Children's Research Hospital. (2017). Understanding fatty acids as signaling

molecules for virulence factor production. Available at: [Link]

Cyberlipid. (n.d.). Hydroxy FA. Available at: [Link]

Morales, F. J., et al. (2006). Analysis of 5-hydroxymethylfurfural in foods by gas

chromatography-mass spectrometry. Journal of Chromatography A. Available at: [Link]

Royal Society of Chemistry. (n.d.). Analytical Methods. Available at: [Link]

Popa, V. I., et al. (n.d.). Development of a gc-ms method for 5-hydroxymethylfurfural

determination in wood after steam-explosion pretreatment. ResearchGate. Available at:

[Link]

Wikipedia. (n.d.). 5-Hydroxytryptophan. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.researchgate.net/publication/332023531_Synthesis_of_g-hydroxy-a-arylmethylcarboxylic_acids_from_lactones_Pathway_to_a_structural_motif_derived_from_lactic_acid_and_amino_acid_analogs
https://www.mdpi.com/1420-3049/3/2/62
https://www.mdpi.com/1420-3049/4/8/249
https://www.ascenion.de/technologieangebote/details/triggering-of-plant-immunity-through-bacterial-hydroxy-fatty-acid-metabolites/
https://www.researchgate.net/figure/H-NMR-spectrum-of-compound-5_fig2_323235311
https://www.organic-chemistry.org/synthesis/C3O/hydroxyketones/g-hydroxyketones.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5560481/
https://www.mdpi.com/1422-0067/19/2/323
https://www.stjude.org/research/news-publications/progress/2017/understanding-fatty-acids-as-signaling-molecules-for-virulence-factor-production.html
https://www.cyberlipid.org/cyberlipid/show_lipid.php?id=LIPID_20
https://pubmed.ncbi.nlm.nih.gov/17010355/
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c4ay00030k
https://www.researchgate.net/publication/267781079_Development_of_a_gc-ms_method_for_5-hydroxymethylfurfural_determination_in_wood_after_steam-explosion_pretreatment
https://en.wikipedia.org/wiki/5-Hydroxytryptophan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13225993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vu, T. N., et al. (2021). Study on the Synthesis of 6-Hydroxyhexyl 5-(Hydroxymethyl) Furan-

2-Carboxylate from 5-Hydroxymethylfurfural (HMF) and Alkanediols. Engineering and

Technology For Sustainable Development. Available at: [Link]

NP-MRD. (2022). Showing NP-Card for (5R)-5-Hydroxyhexanoic acid (NP0086578).

Available at: [Link]

Shimadzu. (n.d.). No.106 GC-MS-Based Evaluation of Fatty Acid Composition in Microalgae.

Available at: [Link]

Frontiers. (n.d.). Context-dependent roles of 5-HT and its receptors in tumor growth and

wound healing: Mechanisms and therapeutic implications. Available at: [Link]

Hardes, K., et al. (n.d.). Determination of metabolites of 5-hydroxymethylfurfural in human

urine after oral application. ResearchGate. Available at: [Link]

SAGE Publications Inc. (1990). Influence of 5- Hydroxymethylfurfural (5-HMF) on the Overall

Metabolism of Human Blood Cells. ResearchGate. Available at: [Link]

Royal Society of Chemistry. (n.d.). Characterization of the metabolism of 5-

hydroxymethylfurfural by human intestinal microflora using ultra-high performance liquid

chromatography-quadrupole time-of-flight mass spectrometry. Available at: [Link]

FooDB. (2010). Showing Compound 5-Methylhexanoic acid (FDB008226). Available at:

[Link]

SpectraBase. (n.d.). Hexanoic acid, 3-hydroxy-5-methyl-, methyl ester. Available at: [Link]

The Good Scents Company. (n.d.). methyl 5-hydroxyhexanoate. Available at: [Link]

News-Medical.Net. (2018). The Relationship Between Serotonin and 5-HTP. Available at:

[Link]

Wiley Online Library. (2023). Synthesis of 5‐hydroxymethylfurfural from glucose over carbon‐

based acid–base bifunctional catalyst. ResearchGate. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.etsd.lust.edu.vn/index.php/etsd/article/view/9
https://np-mrd.cn/NP-Card/NP0086578
https://www.gcms.cz/wp-content/uploads/2023/10/c190-e306.pdf
https://www.frontiersin.org/articles/10.3389/fphar.2023.1294867/full
https://www.researchgate.net/publication/271518349_Determination_of_metabolites_of_5-hydroxymethylfurfural_in_human_urine_after_oral_application
https://www.researchgate.net/publication/21088461_Influence_of_5-_Hydroxymethylfurfural_5-HMF_on_the_Overall_Metabolism_of_Human_Blood_Cells
https://pubs.rsc.org/en/content/articlelanding/2015/ay/c5ay02263a
https://foodb.ca/compounds/FDB008226
https://spectrabase.com/spectrum/5YUPxY4hE0X
https://www.thegoodscentscompany.com/data/rw1487841.html
https://www.news-medical.net/health/The-Relationship-Between-Serotonin-and-5-HTP.aspx
https://www.researchgate.net/publication/369806443_Synthesis_of_5-hydroxymethylfurfural_from_glucose_over_carbon-based_acid-base_bifunctional_catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13225993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. (2020). Scalable synthesis of hydroxymethyl alkylfuranoates as

stable 2,5-furandicarboxylic acid precursors. Green Chemistry. Available at: [Link]

Wings for Life. (n.d.). Effects of the Serotonin Precursor, 5-Hydroxytryptophan (5-HTP).

Available at: [Link]

Frontiers. (2021). Advances in the Microbial Synthesis of 5-Hydroxytryptophan. Available at:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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